Cas no 1337623-79-6 (2-(1-Amino-3-hydroxypropyl)-4-bromo-6-methoxyphenol)

• Product Name: 2-(1-Amino-3-hydroxypropyl)-4-bromo-6-methoxyphenol
• CAS No: 1337623-79-6
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6025460
• PubChem ID: 165663348
• Update Time: 2025-05-19

2-(1-Amino-3-hydroxypropyl)-4-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3-hydroxypropyl)-4-bromo-6-methoxyphenol
• 1337623-79-6
• EN300-1896896
• 2-(1-Amino-3-hydroxypropyl)-4-bromo-6-methoxyphenol

• Inchi： 1S/C10H14BrNO3/c1-15-9-5-6(11)4-7(10(9)14)8(12)2-3-13/h4-5,8,13-14H,2-3,12H2,1H3
• InChI Key： BENJAQSYQXYMGL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(CCO)N)O)OC

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-(1-Amino-3-hydroxypropyl)-4-bromo-6-methoxyphenol

Professional Introduction to Compound with CAS No. 1337623-79-6 and Product Name: 2-(1-Amino-3-hydroxypropyl)-4-bromo-6-methoxyphenol

2-(1-Amino-3-hydroxypropyl)-4-bromo-6-methoxyphenol, identified by its Chemical Abstracts Service (CAS) number 1337623-79-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising an aminoethyl side chain, a brominated aromatic ring, and a methoxy substituent, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular architecture of 2-(1-Amino-3-hydroxypropyl)-4-bromo-6-methoxyphenol is characterized by its highly functionalized benzene ring, which serves as a scaffold for further derivatization. The presence of both bromo and methoxy groups on the aromatic core enhances its reactivity, allowing for diverse chemical transformations such as nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed coupling processes. These attributes make it an attractive building block for constructing complex molecular entities.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of small-molecule inhibitors targeting specific biological pathways. The compound’s bifunctional nature—combining an amino group with a hydroxypropyl side chain—provides multiple points of interaction with biological targets, including enzymes and receptors. This feature is particularly advantageous in designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 2-(1-Amino-3-hydroxypropyl)-4-bromo-6-methoxyphenol is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in various diseases, including cancer. By leveraging the compound’s reactive sites, researchers have been able to develop novel inhibitors that exhibit potent activity against specific kinases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines.

The incorporation of a hydroxypropyl group into the molecular structure not only enhances solubility but also introduces hydrogen bonding capabilities, which can be exploited to improve binding interactions with biological targets. This has been particularly useful in designing molecules that require precise spatial orientation within the active site of an enzyme or receptor. Additionally, the bromo substituent serves as a versatile handle for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups at various positions along the molecule.

Recent advancements in computational chemistry have further facilitated the exploration of 2-(1-Amino-3-hydroxypropyl)-4-bromo-6-methoxyphenol as a lead compound. Molecular docking studies have been conducted to predict binding modes and affinity for various protein targets. These studies have revealed that subtle modifications to the aromatic core and side chains can significantly enhance binding affinity without compromising selectivity. Such insights have guided medicinal chemists in optimizing lead structures toward clinical candidates.

The synthesis of 2-(1-Amino-3-hydroxypropyl)-4-bromo-6-methoxyphenol involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of a methoxylated phenol derivative followed by nucleophilic substitution with 1-amino-3-hydroxypropanol under controlled conditions. This synthetic route underscores the compound’s versatility as a precursor for more complex molecules.

In conclusion, 2-(1-Amino-3-hydroxypropyl)-4-bromo-6-methoxyphenol (CAS No. 1337623-79-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability in drug discovery. Its role as an intermediate in synthesizing kinase inhibitors and other therapeutic agents underscores its importance in modern medicinal chemistry research. As computational methods continue to refine lead optimization strategies, compounds like this will remain at the forefront of innovation in drug development.